Cas no 140-11-4 (Benzyl acetate)

Benzyl acetate Properties

Names and Identifiers

• Benzyl acetate
• (Acetoxymethyl)benzene
• acetoxymethylbenzene
• alpha-Acetoxytoluene
• Benzyl ester of acetic acid
• Benzylester kyseliny octove
• NCI-C06508
• Phenylmethyl acetate
• BENZYLACETATE(AS)
• Acetic Acid Benzyl Ester
• Bentyl acetate
• Benzul acetate
• Benzyiacetate
• benzyl ethanoate
• Benzylacetat
• benzyloxyacetoaldehyde
• FEMA 2135
• Plastolin I
• BENZYLACETATE(SG)
• Acetic acid, phenylmethyl ester
• Acetic acid, benzyl ester
• Phenylmethyl ethanoate
• Caswell No. 081EA
• Benzyl acetate (natural)
• Acetic acid phenylmethyl ester
• FEMA No. 2135
• .alpha.-Acetoxytoluene
• Benzylester kyseliny octove [Czech]
• Acetic acid benzyl ester
• Benzyl ethanoate
• BENZYL ACETATE
• Acetic Acid Benzyl Ester,98%
• +Expand

• MDL： MFCD00008712
• InChIKey： QUKGYYKBILRGFE-UHFFFAOYSA-N
• Inchi： 1S/C9H10O2/c1-8(10)11-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3
• SMILES： O(C(C([H])([H])[H])=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 1908121

Computed Properties

• Exact Mass: 150.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 150.068
• Heavy Atom Count: 11
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.74970
• PSA: 26.30000
• Merck: 1123
• Refractive Index: n20/D 1.502(lit.)
• Water Partition Coefficient: <0.1 g/100 mL at 23 ºC
• Boiling Point: 206 °C(lit.)
• Melting Point: −51 °C (lit.)
• Vapor Pressure: 23 mmHg ( 110 °C)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• FEMA: 2135
• Color/Form: A colorless liquid with a strong fragrance of jasmine.
• Solubility: Dissolve 0.23% in water. Insoluble in glycerol, but miscible with alcohols, ethers, ketones, aliphatic hydrocarbons, aromatic hydrocarbons, etc.
• Density: 1.054 g/mL at 25 °C(lit.)

Benzyl acetate Security Information

• Symbol: GHS07 GHS09
• RTECS：AF5075000
• WGK Germany：1
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：2810
• Hazard Statement： H315,H319,H335,H411
• Warning Statement： P261,P273,P305+P351+P338
• Prompt：dangerous
• Storage Condition：−20°C
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: 2490 mg/kg (Jenner)
• Explosive Limit：0.9-8.4%(V)

Benzyl acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

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